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Compound of Interest

Compound Name: Methyl (phenylthio)acetate

CAS No.: 17277-58-6

Cat. No.: B093622

Get Quote

CAS: 17277-58-6 | Formula: C₉H₁₀O₂S

Executive Safety Directive
Immediate Action Required: Methyl (phenylthio)acetate is an organic sulfide (thioether). While

less volatile than thiols, it possesses a characteristic disagreeable odor and potential for

skin/eye irritation. Do not dispose of this compound down the drain.

Critical Hazard:

Incompatibility: Violent reaction with strong oxidizers (e.g., Nitric Acid, Peroxides).

Odor Nuisance: Improper disposal can lead to facility-wide odor complaints, triggering

unnecessary emergency responses.

Environmental: Toxic to aquatic life; must be incinerated via a licensed hazardous waste

contractor.

Chemical Profile & Hazard Assessment
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Use this data to populate internal waste tags.

Parameter Specification Operational Implication

CAS Number 17277-58-6
Unique identifier for waste

manifesting.

Chemical Structure Ph-S-CH₂-COOCH₃

Thioether linkage susceptible

to oxidation; Ester linkage

susceptible to hydrolysis.

Physical State
Liquid (Colorless to pale

yellow)

High boiling point (~102°C @

0.4kPa); low volatility but

persistent residue.

Flash Point
> 60°C (Est.[1] based on

analogs)
Treat as Combustible Liquid.

Hazards (GHS)
H315 (Skin Irrit.), H319 (Eye

Irrit.)[2]

PPE (Nitrile gloves, Goggles)

is mandatory.

EPA Waste Code D001 (Ignitable/Combustible)

If flash point < 60°C. If >60°C,

classify as "Non-RCRA

Regulated Organic Liquid"

unless mixed with solvents.

Reactivity Group Organic Sulfides Segregate from Oxidizers.

Pre-Disposal Treatment: Odor Neutralization (The
"Stench" Protocol)
Expert Insight: The primary logistical failure in handling thioethers is odor leakage. Standard

waste drums do not contain the smell effectively over time. Oxidation is the preferred method to

convert the sulfide into a non-volatile sulfoxide or sulfone before final disposal.

Protocol: Oxidative Deodorization
Scope: For glassware rinsing or neutralizing small reagent leftovers (<50 mL). Reagents: 10-

15% Sodium Hypochlorite (Bleach) or 3% Hydrogen Peroxide.
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Preparation: Perform in a functioning fume hood.

Dilution: If the waste is pure Methyl (phenylthio)acetate, dilute it 1:10 with a solvent like

ethanol or acetone to moderate the reaction.

Oxidation:

Slowly add the sulfide solution to an excess of dilute bleach (1:5 ratio of sulfide to bleach).

Caution: This reaction is exothermic. Add slowly to prevent splashing.

Stir for 30-60 minutes.

Verification: Check for the disappearance of the "sulfur/garlic" odor.

Final pH Check: The resulting solution will be basic. Neutralize to pH 7-9 with dilute HCl if

required by your specific waste contractor, or dispose of as "Basic Organic Waste."

Waste Segregation & Packaging
Core Logic: Segregation prevents unplanned chemical reactions in the waste drum. Methyl
(phenylthio)acetate must be isolated from oxidizers.

Decision Logic: Waste Stream Selection
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Waste: Methyl (phenylthio)acetate

Is the waste pure reagent?

Has it been oxidized (Bleach)?

No (Dilute/Rinsate)

Stream C: Lab Pack
(Overpack Required)

Yes (Bulk > 1L)

Stream A: Non-Halogenated
Organic Solvents

(High BTU)

No (Solvent Phase)

Stream B: Aqueous Basic
Organic Waste

Yes (Aqueous Phase)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the correct waste stream based on purity and treatment

status.

Packaging Requirements
Container: High-density polyethylene (HDPE) or Glass. Avoid metal if the waste is acidified.

[3]

Labeling:

Must read: "Hazardous Waste - Methyl (phenylthio)acetate."

Constituents: List all solvents (e.g., "Acetone 90%, Methyl (phenylthio)acetate 10%").

Hazard Checkbox: [x] Irritant [x] Combustible.

Secondary Containment: Store the waste bottle in a secondary tray to capture drips.

Spill Management Workflow
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Scenario: A 100mL bottle drops and shatters in the main lab aisle.

1. Evacuate & Ventilate
(Odor Risk)

2. Don PPE
(Nitrile, Goggles, Lab Coat)

3. Containment
Use Absorbent Pads/Vermiculite

4. Decontaminate
Scrub with 10% Bleach

5. Bag & Tag
Double bag waste pads

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing odor control and containment.

Detailed Cleanup Steps:

Ventilation: Immediately increase air exchange (press "Emergency Purge" on lab HVAC if

available).

Absorb: Cover the liquid with vermiculite, sand, or commercial organic spill pads.

Neutralize Surface: After removing the bulk solid, wipe the floor with a 10% bleach solution to

oxidize residual sulfide traces and prevent lingering odors.

Disposal: Place all contaminated pads and gloves into a heavy-duty plastic bag, seal it, and

place that bag inside a second bag (double-bagging).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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